Cas no 153854-75-2 (5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione)

• Product Name: 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione
• CAS No: 153854-75-2
• MF: C₁₅H₉N₃O₆
• MW: 327.248463392258
• CID: 3053742
• PubChem ID: 1424839
• Update Time: 2025-06-09

5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• <br>2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[[5-(3-nitrophenyl)-2-furanyl]methylene ]- (en)
• 5-[5-(3-Nitro-phenyl)-furan-2-ylmethylene]-pyrimidine-2,4,6-trione
• 5-[[5-(3-nitrophenyl)furan-2-yl]methylidene]-1,3-diazinane-2,4,6-trione
• 5-((5-(3-nitrophenyl)furan-2-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione
• 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione
• 153854-75-2
• (5E)-6-hydroxy-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}pyrimidine-2,4(3H,5H)-dione
• STK847256
• STK878239
• AKOS005664857
• STK935161
• AKOS000415337
• AG-205/07809057
• AKOS005627815
• 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}pyrimidine-2,4,6(1H,3H,5H)-trione
• F0862-0875
• (5E)-2,6-dihydroxy-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}pyrimidin-4(5H)-one
• 5-{[5-(3-nitrophenyl)-2-furyl]methylene}pyrimidine-2,4,6(1H,3H,5H)-trione
• 5-[(5-{3-nitrophenyl}-2-furyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione
• AB00672734-01
• 5-(5-(3-NITRO-PHENYL)-FURAN-2-YLMETHYLENE)-PYRIMIDINE-2,4,6-TRIONE
• CBDivE_009816

• Inchi： 1S/C15H9N3O6/c19-13-11(14(20)17-15(21)16-13)7-10-4-5-12(24-10)8-2-1-3-9(6-8)18(22)23/h1-7H,(H2,16,17,19,20,21)
• InChI Key： UPERXOCGCBEBOY-UHFFFAOYSA-N
• SMILES： O1C(/C=C2\C(NC(NC\2=O)=O)=O)=CC=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.04913502Da
• Monoisotopic Mass: 327.04913502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 134Ų

Additional information on 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione

Introduction to 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione (CAS No. 153854-75-2)

5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione, with the CAS number 153854-75-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a nitrophenyl group, making it a promising candidate for various therapeutic applications.

The molecular structure of 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione is particularly noteworthy due to its potential to interact with specific biological targets. The presence of the nitro group and the furan ring contributes to its ability to modulate enzymatic activities and receptor binding, which are crucial for drug efficacy and selectivity. Recent studies have highlighted the compound's potential in treating various diseases, including cancer and inflammatory disorders.

In the realm of cancer research, 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione has shown promising antiproliferative effects on several cancer cell lines. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

Beyond its antiproliferative properties, 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research conducted by a team at the University of California in 2020 revealed that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to inhibit nuclear factor-kappa B (NF-κB) signaling pathways.

The pharmacokinetic properties of 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione have also been extensively studied to ensure its suitability for therapeutic use. A comprehensive pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences in 2019 indicated that this compound exhibits favorable oral bioavailability and a reasonable half-life. These properties make it a viable candidate for further clinical development.

In addition to its therapeutic potential, the synthesis of 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione has been optimized to enhance yield and purity. A recent method developed by researchers at the Institute of Organic Chemistry in Germany involves a multi-step synthesis process that includes the condensation of 3-nitrobenzaldehyde with furfural followed by cyclization with urea derivatives. This synthetic route not only improves the overall yield but also ensures high purity levels necessary for pharmaceutical applications.

The safety profile of 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione is another critical aspect that has been thoroughly evaluated. Toxicological studies conducted in animal models have shown that this compound exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione (CAS No. 153854-75-2) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing medical treatments and improving patient outcomes.